4-(dipropylsulfamoyl)-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-(dipropylsulfamoyl)-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C21H25N3O3S2/c1-4-14-24(15-5-2)29(26,27)17-12-10-16(11-13-17)20(25)22-21-23(3)18-8-6-7-9-19(18)28-21/h6-13H,4-5,14-15H2,1-3H3
• InChI Key: NFRNNVQPDPBEMK-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=CC=CC=C3S2)C
• Molecular Formula: C21H25N3O3S2
• Molecular Weight: 431.6 g/mol

Description

4-(dipropylsulfamoyl)-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide, also known as DBIBB, is a benzothiazole sulfonamide compound that has gained attention in recent years due to its potential applications in scientific research. DBIBB is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many types of cancer cells. In

Scientific Research Applications

Anticancer Applications

• Research on indapamide derivatives, which are structurally related to the compound , demonstrated significant proapoptotic activity against melanoma cell lines. These findings suggest a potential for anticancer applications, especially in targeting melanoma (Ö. Yılmaz et al., 2015).

Antimicrobial Applications

• Studies have developed new derivatives of benzimidazole, benzoxazole, and benzothiazole, showing excellent broad-spectrum antimicrobial activity against various bacterial and fungal strains. This suggests the potential for antimicrobial applications of similar compounds (Vikas Padalkar et al., 2014).

Inhibition of Human Carbonic Anhydrases

• The exploration of new structural features of certain sulphonamide scaffolds has shown effective inhibition of human carbonic anhydrases, which are enzymes involved in various physiological processes. This indicates potential therapeutic applications in diseases where these enzymes play a critical role (S. Distinto et al., 2019).

Synthesis and Biological Evaluation for Antitumor Activity

• Benzothiazole derivatives have been synthesized and evaluated for their potent antitumor activities. Such studies provide a foundation for the development of new antitumor agents based on the benzothiazole scaffold (Masao Yoshida et al., 2005).